Cas no 17117-13-4 (2-Bromo-4-ethoxypyridine)

• Product Name: 2-Bromo-4-ethoxypyridine
• CAS No: 17117-13-4
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD00234313
• CID: 50653
• PubChem ID: 565160
• Update Time: 2025-11-01

2-Bromo-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-ethoxypyridine
• 2-Brom-4-aethoxy-pyridin
• 2-Brom-4-chlorphenethylbromid
• 2-Brom-4-ethoxy-pyridin
• 2-brom-4-ethoxy-pyridine
• 2-bromo-4-ethoxy-pyridine
• AC-907/25004669
• SCHEMBL7238836
• Pyridine, 2-bromo-4-ethoxy-
• MFCD00234313
• AKOS015945423
• FT-0708998
• J-400250
• DS-8664
• 2-Bromo-4-ethoxypyridine #
• DTXSID80864748
• 2-bromopyridin-4-yl ethyl ether
• CS-0137203
• 2-Bromo-4-(ethoxy)pyridine
• C73290
• 17117-13-4
• DB-081926
• XH1241

• MDL： MFCD00234313
• Inchi： 1S/C7H8BrNO/c1-2-10-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3
• InChI Key： KHYRTLFFJPCFQC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)OCC

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.449
• Boiling Point: 247.3°C at 760 mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.534
• PSA: 22.12000
• LogP: 2.24280

2-Bromo-4-ethoxypyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-4-ethoxypyridine

2-Bromo-4-ethoxypyridine (CAS No. 17117-13-4): An Overview of Its Properties, Applications, and Recent Research Advances

2-Bromo-4-ethoxypyridine (CAS No. 17117-13-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and an ethoxy group attached to a pyridine ring. The combination of these functional groups imparts specific chemical and physical properties that make 2-Bromo-4-ethoxypyridine a valuable intermediate in various synthetic processes.

The molecular formula of 2-Bromo-4-ethoxypyridine is C₈H₉BrNO, and its molecular weight is approximately 205.07 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and integrate into various chemical reactions.

In terms of its chemical reactivity, 2-Bromo-4-ethoxypyridine is known for its ability to undergo nucleophilic substitution reactions at the bromine position. This reactivity is particularly useful in the synthesis of more complex molecules, including those with biological activity. For example, the bromine atom can be replaced by other functional groups through reactions such as the Suzuki coupling or the Stille coupling, which are widely used in the synthesis of pharmaceuticals and agrochemicals.

The ethoxy group in 2-Bromo-4-ethoxypyridine also plays a crucial role in its reactivity and functionality. The presence of this group can influence the electronic properties of the pyridine ring, making it more susceptible to electrophilic attack. This property is advantageous in the synthesis of heterocyclic compounds and other nitrogen-containing molecules.

2-Bromo-4-ethoxypyridine has found applications in various areas of research and industry. In medicinal chemistry, it serves as a building block for the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent studies have explored the use of 2-Bromo-4-ethoxypyridine-derived compounds in the development of new drugs for treating neurological disorders, cancer, and inflammatory diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of pyridine-based derivatives using 2-Bromo-4-ethoxypyridine as a starting material. These derivatives were tested for their ability to inhibit specific enzymes involved in neurodegenerative diseases. The results showed that several compounds exhibited potent inhibitory activity, suggesting their potential as lead candidates for drug development.

Beyond medicinal chemistry, 2-Bromo-4-ethoxypyridine has also been utilized in materials science for the synthesis of functional materials with unique properties. For example, researchers have used this compound to create novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and other advanced technologies.

In addition to its synthetic utility, 2-Bromo-4-ethoxypyridine has been studied for its environmental impact and safety profile. Recent research has focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial processes. Studies have shown that under certain conditions, 2-Bromo-4-ethoxypyridine can be biodegraded by microorganisms, reducing its environmental persistence.

The safety profile of 2-Bromo-4-ethoxypyridine is an important consideration for both laboratory use and industrial applications. Proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to ensure safety.

In conclusion, 2-Bromo-4-ethoxypyridine (CAS No. 17117-13-4) is a valuable compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and reactivity make it an essential building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.